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Compound of Interest

Compound Name:

3-

(Butylaminocarbonyl)phenylboroni

c acid

Cat. No.: B1274008 Get Quote

Essential Safety and Handling Guide for 3-
(Butylaminocarbonyl)phenylboronic acid
Audience: Researchers, scientists, and drug development professionals.

This guide provides critical safety and logistical information for the handling and disposal of 3-
(Butylaminocarbonyl)phenylboronic acid. The following procedures are based on

established safety protocols for boronic acid compounds and are intended to ensure a safe

laboratory environment.

Hazard Identification and Safety Data
While a specific Safety Data Sheet (SDS) for 3-(Butylaminocarbonyl)phenylboronic acid is

not readily available, data from analogous boronic acid compounds indicate a consistent

hazard profile. Users should handle this compound with the care required for a substance that

is potentially harmful if swallowed, and can cause skin, eye, and respiratory irritation.[1][2][3][4]
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Hazard Classification
(Anticipated)

GHS Pictogram
Precautionary
Statements[1][2][3][5]

Acute Toxicity, Oral (Harmful) disponibili

P264: Wash hands and any

exposed skin thoroughly after

handling. P270: Do not eat,

drink or smoke when using this

product. P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.

Skin Irritation ⚠️

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water. P332+P317: If skin

irritation occurs: Get medical

help.

Serious Eye Irritation ⚠️

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Respiratory Tract Irritation ⚠️

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.
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Operational Plan: Handling Procedures
Engineering Controls

Ventilation: Always handle 3-(Butylaminocarbonyl)phenylboronic acid in a certified

chemical fume hood to minimize inhalation of dust particles.[6] Ensure the fume hood has

proper airflow before beginning work.[6]

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[5][7]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling this compound:

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards.[3][6]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required.[6][8] Inspect

gloves for any damage before use.[5] For extended contact or when handling larger

quantities, consider double gloving.[9]

Body Protection: A lab coat or chemical-resistant apron must be worn to protect against skin

contact.[6][10]

Respiratory Protection: For handling the solid, powdered form of this chemical, a NIOSH-

approved N95 dust mask or a higher-level respirator should be used to prevent inhalation of

airborne particles.[10][11]

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all necessary PPE is donned correctly. Designate a

specific area within the fume hood for the procedure.

Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to

contain any dust. Use tools like spatulas and weighing paper that can be easily

decontaminated or disposed of.
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In Case of a Spill:

If a spill is contained within the fume hood, close the sash and use a spill kit with

appropriate absorbent materials.[6]

For spills outside the fume hood, evacuate the area and prevent entry.[6] Ensure adequate

ventilation before cleanup and wear appropriate respiratory protection.[6]

Collect spilled material using a method that avoids generating dust (e.g., wet sweeping or

using a HEPA-filtered vacuum). Place the waste into a sealed, labeled container for

disposal.[2]

Decontamination: After handling, wipe down the work surface in the fume hood and any

equipment used. Remove and dispose of gloves properly by turning them inside out as you

remove them.[9] Wash hands thoroughly with soap and water.[1]

Disposal Plan
Waste Collection: All waste contaminated with 3-(Butylaminocarbonyl)phenylboronic
acid, including empty containers, used gloves, and spill cleanup materials, should be

collected in a clearly labeled, sealed container.

Disposal Route: Dispose of the chemical waste through an approved hazardous waste

disposal facility, in accordance with all local, state, and federal regulations.[2][11][12] Do not

dispose of this material down the drain or in regular trash.[12]

Workflow for Handling 3-
(Butylaminocarbonyl)phenylboronic acid
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Caption: Workflow for the safe handling of 3-(Butylaminocarbonyl)phenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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